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Abstract

1-Methylcyclopentanol is a cyclic tertiary alcohol with a variety of applications in chemical
synthesis and as a potential building block in the development of novel chemical entities.[1] A
thorough understanding of its physicochemical properties is paramount for its effective use in
research and development, particularly in areas such as reaction kinetics, formulation science,
and safety assessments. This technical guide provides a comprehensive overview of the core
physicochemical properties of 1-Methylcyclopentanol, complete with detailed experimental
protocols for their determination and illustrative diagrams to clarify key concepts.

Chemical Identity and Structure

1-Methylcyclopentanol, also known as 1-hydroxy-1-methylcyclopentane, is a white crystalline
solid at room temperature.[2][3] Its chemical structure consists of a five-membered
cyclopentane ring substituted with a methyl group and a hydroxyl group on the same carbon
atom.

e Chemical Formula: CeH120]3]

e Molecular Weight: 100.16 g/mol [4]
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e CAS Number: 1462-03-9[5]
¢ InChl Key: CAKWRXVKWGUISE-UHFFFAOY SA-N[6]

e Canonical SMILES: CC1(CCCC1)0[3]

Physicochemical Properties

The key physicochemical properties of 1-Methylcyclopentanol are summarized in the table

below. These parameters are crucial for predicting its behavior in various chemical and

biological systems.

Property Value Reference(s)
Appearance White crystalline solid [2][3]
Melting Point 31-37 °C (87.8-98.6 °F) (2151611 7181[e][10]
- , 135-136 °C (275-277 °F) at
Boiling Point [2](5][61718][°][10]
760 mmHg
Density 0.904 g/mL at 25 °C 2161718191101
) 40-41 °C (104-105.8 °F)
Flash Point [51[71[9][11]

(closed cup)

Water Solubility

Slightly soluble (1.627 x 104
mg/L at 25°C, estimated)

[2](3]

pKa 15.38 + 0.20 (Predicted) [31[6][10]
LogP (o/w) 1.135-1.3114 [2][5]
Refractive Index 1.43855 - 1.443 (at 40 °C) [51[12]

Vapor Pressure

3.03 mmHg at 25 °C

(210511618l

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physicochemical properties of 1-Methylcyclopentanol.
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Melting Point Determination (Capillary Method)

The melting point is a fundamental property for assessing the purity of a crystalline solid.
o Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

e Procedure:

[¢]

A small amount of finely powdered, dry 1-Methylcyclopentanol is packed into a capillary
tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (initially rapid, then slower, about 1-2 °C per minute,
near the expected melting point).

o The temperature at which the first liquid appears (onset of melting) and the temperature at
which the last solid crystal disappears (completion of melting) are recorded as the melting
range.

Boiling Point Determination (Thiele Tube Method)

The boiling point provides information about the volatility of a liquid.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heat
source (e.g., Bunsen burner), mineral oil.

e Procedure:
o A small amount of 1-Methylcyclopentanol is placed in the small test tube.
o The capillary tube is inverted (open end down) and placed into the test tube.

o The test tube is attached to the thermometer, and the assembly is placed in the Thiele
tube containing mineral oil, ensuring the sample is below the oil level.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.
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o As the liquid heats, a stream of bubbles will emerge from the capillary tube.

o Heating is stopped, and the temperature at which the bubbling ceases and the liquid
begins to enter the capillary tube is recorded as the boiling point.[13]

Density Measurement (Pychometer Method)

Density is a measure of mass per unit volume.
o Apparatus: Pycnometer (a specific gravity bottle of a known volume), analytical balance.
e Procedure:

o The mass of the clean, dry pycnometer is accurately determined.

o The pycnometer is filled with 1-Methylcyclopentanol (in its liquid state), ensuring no air
bubbles are present, and the mass is recorded.

o The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.qg., distilled water) at the same temperature, and its mass is recorded.

o The density of 1-Methylcyclopentanol is calculated using the formula: p_sample =
(m_sample / m_reference) * p_reference

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

o Apparatus: Closed-cup flash point tester (e.g., Pensky-Martens apparatus).
e Procedure:

o The sample cup of the apparatus is filled with 1-Methylcyclopentanol to the specified

level.

o The lid is closed, and the sample is heated at a slow, constant rate while being stirred.
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o At regular temperature intervals, an ignition source (a small flame) is introduced into the
vapor space above the liquid.

o The temperature at which a flash is observed inside the cup is recorded as the flash point.
[14][15]

Water Solubility Determination (Shake-Flask Method)
This method determines the saturation concentration of a substance in water.

o Apparatus: Erlenmeyer flasks with stoppers, constant temperature shaker bath, analytical
balance, filtration apparatus, analytical instrument for concentration measurement (e.g., GC,
HPLC).

e Procedure:

o An excess amount of 1-Methylcyclopentanol is added to a known volume of distilled
water in a flask.

o The flask is sealed and placed in a constant temperature shaker bath (e.g., at 25 °C) and
agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o The solution is allowed to stand to allow undissolved solid to settle.

o A sample of the supernatant is carefully withdrawn, filtered to remove any suspended
particles, and the concentration of 1-Methylcyclopentanol in the agueous phase is
determined using a suitable analytical method.[16][17]

pKa Determination (Potentiometric Titration)

The pKa is a measure of the acidity of a compound.
e Apparatus: pH meter with a combination electrode, burette, beaker, magnetic stirrer.
e Procedure:

o A known concentration of 1-Methylcyclopentanol is dissolved in a suitable solvent (e.qg.,
a water-cosolvent mixture due to its limited water solubility).
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[e]

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

(¢]

The pH of the solution is measured and recorded after each addition of the titrant.

[¢]

A titration curve (pH vs. volume of titrant) is plotted.

[¢]

The pKa is determined from the pH at the half-equivalence point of the titration curve.[18]
[19]

LogP Determination (Shake-Flask Method)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity.

o Apparatus: Separatory funnel, constant temperature shaker, analytical instrument for
concentration measurement (e.g., UV-Vis spectrophotometer, GC, HPLC).

e Procedure:

o A known amount of 1-Methylcyclopentanol is dissolved in a mixture of n-octanol and
water (previously saturated with each other).

o The mixture is placed in a separatory funnel and shaken vigorously for a set period to
allow for partitioning between the two phases.

o The mixture is then allowed to stand until the two phases have completely separated.

o The concentration of 1-Methylcyclopentanol in both the n-octanol and water phases is
determined analytically.

o The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.[5]
[20]

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much light bends when it passes through a
substance.
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o Apparatus: Abbe refractometer, constant temperature water bath.
e Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o Afew drops of liquid 1-Methylcyclopentanol are placed on the prism of the refractometer.

o The prism is closed, and the temperature is maintained at a constant value (e.g., 40 °C)
using the water bath.

o The light source is switched on, and the refractometer is adjusted until the dividing line
between the light and dark fields is sharp and coincides with the crosshairs in the
eyepiece.

o The refractive index is read directly from the instrument's scale.[8][9]

Vapor Pressure Determination (Static Method)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature.

o Apparatus: A vacuum-tight apparatus consisting of a sample container, a pressure
measuring device (manometer), and a temperature-controlled bath.

e Procedure:

o

A sample of 1-Methylcyclopentanol is placed in the sample container.

[e]

The apparatus is evacuated to remove air and other gases.

o

The sample is then heated to a specific temperature in the controlled bath.

[¢]

The system is allowed to reach equilibrium, and the pressure exerted by the vapor of the
substance is measured by the manometer.
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o This process is repeated at various temperatures to obtain the vapor pressure curve.[21]
[22]

Synthesis

1-Methylcyclopentanol can be synthesized through various routes. A common laboratory-
scale synthesis involves the Grignard reaction.

Cyclopentanone

Grignard Reaction

Methylmagnesium Bromide
(CHsMgBr)

B —_—_——
- -~
- ~~

Acidic Workup
(e.g., H3O™")

-
S~a —_—
—— p——

rotonation

Click to download full resolution via product page

Another synthetic route is the hydration of 1-methylcyclopentene.[13][23]

1-Methylcyclopentene

Acid Catalyst
(e.g., H2S04)

1-Methylcyclopentanol
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Applications in Research and Development

1-Methylcyclopentanol serves as a valuable intermediate in organic synthesis.[1][14] It is
used in the preparation of various compounds, including inhibitors of dipeptidyl peptidase IV
and methylxanthine analogs.[10][24] Its well-defined structure and reactivity make it a useful
model compound for studying reaction mechanisms and structure-activity relationships in drug
discovery.

Safety and Handling

1-Methylcyclopentanol is a flammable solid and should be handled with appropriate safety
precautions.[9][21] It may be harmful if swallowed and can cause serious eye damage.[6] It is
essential to use personal protective equipment, such as safety goggles and gloves, and to
work in a well-ventilated area. Store in a cool, dry, and well-ventilated area away from heat and
ignition sources.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 1-
Methylcyclopentanol, along with standardized experimental protocols for their determination.
The data and methodologies presented herein are intended to support researchers, scientists,
and drug development professionals in the effective and safe utilization of this compound in
their work. A thorough understanding of these fundamental properties is critical for advancing
research and development efforts that involve 1-Methylcyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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